4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
Catalog No.
S7288030
CAS No.
M.F
C12H18ClN3O3
M. Wt
287.74 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylp...](/img/structure-2d/800/S7288030.png)
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Product Name
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
IUPAC Name
4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide
Molecular Formula
C12H18ClN3O3
Molecular Weight
287.74 g/mol
InChI
InChI=1S/C12H18ClN3O3/c1-16-7-9(13)10(15-16)11(17)14-5-4-12(18)3-2-6-19-8-12/h7,18H,2-6,8H2,1H3,(H,14,17)
InChI Key
JRPMJSOQPSQXEB-UHFFFAOYSA-N
Canonical SMILES
CN1C=C(C(=N1)C(=O)NCCC2(CCCOC2)O)Cl
XLogP3
0.9
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
287.1036691 g/mol
Monoisotopic Mass
287.1036691 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-27-2023
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